Cas no 899969-56-3 (N'-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(2-methylpropyl)ethanediamide)

• Product Name: N'-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(2-methylpropyl)ethanediamide
• CAS No: 899969-56-3
• MF: C₁₈H₂₂N₄O₃S
• MW: 374.457282543182
• CID: 5500185
• Update Time: 2025-05-21

N'-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(2-methylpropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[2,6-dihydro-2-(4-methoxyphenyl)-4H-thieno[3,4-c]pyrazol-3-yl]-N2-(2-methylpropyl)-
• N'-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(2-methylpropyl)ethanediamide

• Inchi： 1S/C18H22N4O3S/c1-11(2)8-19-17(23)18(24)20-16-14-9-26-10-15(14)21-22(16)12-4-6-13(25-3)7-5-12/h4-7,11H,8-10H2,1-3H3,(H,19,23)(H,20,24)
• InChI Key： YSANXMVHWVUWGW-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=C(OC)C=C2)N=C2CSCC2=1)(=O)C(NCC(C)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(2-methylpropyl)ethanediamide

Latest Research Briefing on N'-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(2-methylpropyl)ethanediamide (CAS: 899969-56-3)

In recent years, the compound N'-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(2-methylpropyl)ethanediamide (CAS: 899969-56-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thienopyrazole scaffold, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and preclinical evaluations.

The synthesis of N'-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(2-methylpropyl)ethanediamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic pathway to improve yield and purity, which is critical for scaling up production for further pharmacological testing. Advanced spectroscopic methods, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for biological evaluations.

Mechanistic studies have revealed that this compound exhibits its biological activity through the modulation of key signaling pathways. For instance, it has been shown to inhibit the activity of specific kinases involved in inflammatory responses, making it a potential candidate for treating chronic inflammatory diseases. Additionally, preliminary data suggest that the compound may induce apoptosis in certain cancer cell lines by disrupting mitochondrial function, highlighting its potential as an anticancer agent. These findings are supported by in vitro and in vivo studies, which demonstrate significant efficacy at nanomolar concentrations.

Preclinical evaluations of N'-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(2-methylpropyl)ethanediamide have also explored its pharmacokinetic properties. The compound exhibits favorable absorption and distribution profiles, with moderate plasma protein binding and good bioavailability. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects. Researchers are currently investigating structural analogs to enhance these properties while maintaining the compound's therapeutic efficacy.

In conclusion, N'-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(2-methylpropyl)ethanediamide represents a promising lead compound in the development of novel therapeutics. Its unique chemical structure and multifaceted biological activities make it a valuable subject for further research. Future studies should focus on advancing the compound through clinical trials to fully realize its therapeutic potential. This briefing underscores the importance of continued investment in the exploration of such innovative molecules to address unmet medical needs.